N-[(furan-2-yl)methyl]-4-methyl-5-nitro-6-(piperidin-1-yl)pyrimidin-2-amine

• IUPAC Name: N-(furan-2-ylmethyl)-4-methyl-5-nitro-6-piperidin-1-ylpyrimidin-2-amine
• InChI: InChI=1S/C15H19N5O3/c1-11-13(20(21)22)14(19-7-3-2-4-8-19)18-15(17-11)16-10-12-6-5-9-23-12/h5-6,9H,2-4,7-8,10H2,1H3,(H,16,17,18)
• InChI Key: RNLPMAKELKJKNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)NCC2=CC=CO2)N3CCCCC3)[N+](=O)[O-]
• Molecular Formula: C15H19N5O3
• Molecular Weight: 317.34 g/mol

Description

“N-[(furan-2-yl)methyl]-4-methyl-5-nitro-6-(piperidin-1-yl)pyrimidin-2-amine” is a complex organic compound. It contains several functional groups and rings, including a furan ring, a pyrimidine ring, a nitro group, and a piperidine ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The furan and pyrimidine rings are aromatic, which means they are particularly stable. The nitro group is a strong electron-withdrawing group, which would affect the reactivity of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of multiple nitrogen atoms could make it a base. The aromatic rings could contribute to its stability and possibly its solubility.

Scientific Research Applications

N-[(furan-2-yl)methyl]-4-methyl-5-nitro-6-(piperidin-1-yl)pyrimidin-2-amine has been studied for its potential therapeutic applications in a variety of areas. This compound has been found to act as an agonist of the muscarinic acetylcholine receptor, and has been found to have anticonvulsant, anxiolytic, and antidepressant effects in animal models. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, this compound has been studied for its potential anti-cancer effects, and a variety of other potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-[(furan-2-yl)methyl]-4-methyl-5-nitro-6-(piperidin-1-yl)pyrimidin-2-amine is not fully understood, but it is believed to act as an agonist of the muscarinic acetylcholine receptor. This receptor plays a role in a variety of physiological processes, including learning and memory, and is involved in the modulation of neurotransmitter release. This compound is believed to act as an agonist of this receptor, resulting in an increase in the activity of the receptor, thus leading to the observed physiological effects.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. This compound has been found to act as an agonist of the muscarinic acetylcholine receptor, resulting in an increase in the activity of the receptor. This increased activity of the receptor has been found to lead to anticonvulsant, anxiolytic, and antidepressant effects in animal models. Additionally, this compound has been found to have anti-cancer effects, and has been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The main advantage of using N-[(furan-2-yl)methyl]-4-methyl-5-nitro-6-(piperidin-1-yl)pyrimidin-2-amine in lab experiments is its ability to act as an agonist of the muscarinic acetylcholine receptor, thus allowing for the modulation of neurotransmitter release. Additionally, this compound has been found to have anticonvulsant, anxiolytic, and antidepressant effects in animal models, making it a useful tool for studying the effects of these drugs. However, the exact mechanism of action of this compound is not fully understood, and thus further research is needed to better understand its effects.

Future Directions

Future research on N-[(furan-2-yl)methyl]-4-methyl-5-nitro-6-(piperidin-1-yl)pyrimidin-2-amine should focus on better understanding its mechanism of action, as well as exploring its potential therapeutic applications. Additionally, further research should focus on understanding the effects of this compound on other physiological processes, such as learning and memory. Additionally, further research should focus on exploring the potential anti-cancer effects of this compound, as well as its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Finally, further research should focus on exploring the potential side effects of this compound, and developing methods for minimizing these side effects.

Synthesis Methods

N-[(furan-2-yl)methyl]-4-methyl-5-nitro-6-(piperidin-1-yl)pyrimidin-2-amine can be synthesized through a variety of methods, including the reaction of 4-methyl-5-nitro-6-(piperidin-1-yl)pyrimidin-2-amine with furan-2-ylmethyl chloride in the presence of triethylamine. The reaction yields this compound as the major product, with minor amounts of byproducts.

Safety and Hazards

Without specific data, it’s hard to say for sure, but like all chemicals, it should be handled with care. The nitro group in particular can be explosive under certain conditions.